Cas no 2640821-75-4 (2-Methyl-N-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: 2-Methyl-N-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2640821-75-4
• MF: C₁₂H₁₂N₆O
• MW: 256.26328086853
• CID: 5315988
• PubChem ID: 155798873
• Update Time: 2025-05-20

2-Methyl-N-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040730228
• F6789-1731
• 2-methyl-N-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-b]pyridazine-6-carboxamide
• 2640821-75-4
• 2-Methyl-N-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C12H12N6O/c1-8-6-18-11(14-8)4-3-10(16-18)12(19)15-9-5-13-17(2)7-9/h3-7H,1-2H3,(H,15,19)
• InChI Key： NJDXQMMCCNXTCC-UHFFFAOYSA-N
• SMILES： C12=NC(C)=CN1N=C(C(NC1=CN(C)N=C1)=O)C=C2

Computed Properties

• Exact Mass: 256.10725903g/mol
• Monoisotopic Mass: 256.10725903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.71±0.46(Predicted)

Additional information on 2-Methyl-N-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-b]pyridazine-6-carboxamide

2-Methyl-N-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-b]pyridazine-6-carboxamide

The compound 2-Methyl-N-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2640821-75-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazo[1,2-b]pyridazines, which are known for their unique structural properties and versatile reactivity. The molecule's structure is characterized by a fused bicyclic system consisting of an imidazole ring fused to a pyridazine ring, with additional substituents that enhance its functionality.

Recent studies have highlighted the importance of imidazo[1,2-b]pyridazines in drug discovery and material science. The imidazo[1,2-b]pyridazine core is a key structural motif that has been extensively explored for its ability to act as a scaffold in the development of bioactive compounds. For instance, researchers have reported that this class of compounds exhibits potent anti-inflammatory and anticancer activities, making them promising candidates for therapeutic applications.

The N-(1-methyl-1H-pyrazol-4-yl) substituent attached to the imidazo[1,2-b]pyridazine ring further enhances the molecule's chemical reactivity and biological activity. Pyrazole derivatives are well-known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the compound's pharmacokinetic properties. This makes N-(1-methyl-1H-pyrazol-4-yl) derivatives particularly useful in medicinal chemistry for designing drugs with improved bioavailability and efficacy.

Moreover, the carboxamide functional group present in this compound plays a crucial role in its chemical behavior. Carboxamides are widely used in organic synthesis due to their ability to participate in various condensation reactions and their compatibility with numerous functional groups. In the context of this compound, the carboxamide group may facilitate interactions with biological targets, such as proteins or enzymes, thereby contributing to its bioactivity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that 2-Methyl-N-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-b]pyridazine-6-carboxamide exhibits strong binding affinities towards several therapeutic targets, including kinases and receptors involved in cancer progression. Such findings underscore the potential of this compound as a lead molecule in anticancer drug development.

In addition to its therapeutic applications, this compound has also been explored for its role in materials science. The imidazo[1,2-b]pyridazine core is known to exhibit interesting electronic properties, making it a candidate for use in organic electronics and optoelectronic devices. Researchers have reported that derivatives of this compound can be incorporated into organic light-emitting diodes (OLEDs) and photovoltaic cells, where they contribute to improved device performance.

The synthesis of 2-Methyl-N-(1-methyl-1H-pyrazol-4-yl)imidazo[1,2-b]pyridazine-6-carboxamide involves a multi-step process that typically begins with the preparation of the imidazo[1,2-b]pyridazine skeleton. This is followed by functionalization with the pyrazole and carboxamide groups through carefully designed coupling reactions. Recent advances in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and improving scalability.

In conclusion, CAS No. 2640821-75-4, or 2-Methyl-N-(1-methyl-1H-pyrazol-4-yli midazo[1,2-b]pyridazine -6-carboxamide, represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both medicine and technology.